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Compound of Interest

4-(Hydroxymethyl)oxane-4-
Compound Name:
carbonitrile

cat. No.: B1292780

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Hydroxymethyl)oxane-4-carbonitrile (CAS No. 1010836-56-2), tailored for researchers,
scientists, and professionals in drug development. Adherence to these protocols is vital for
ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier and Properties

Property Value
tetrahydro-4-(hydroxymethyl)-2H-pyran-4-
Synonyms o
carbonitrile
Formula C7H11NO2
Molecular Weight 141.17
CAS Number 1010836-56-2

Hazard Identification and Classification

4-(Hydroxymethyl)oxane-4-carbonitrile is classified as a hazardous substance.[1] According
to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it
presents the following hazards:
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» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[1]

» Signal Word: Danger.[1]

e Hazard Statements: H301+H311+H331 - Toxic if swallowed, in contact with skin or if inhaled.

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-

(Hydroxymethyl)oxane-4-carbonitrile to minimize exposure and ensure safety.[1]

PPE Category

Specific Requirements

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles.[1]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a protective laboratory coat.[1]

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[1] If ventilation is
inadequate, a NIOSH-approved respirator with

appropriate cartridges should be used.[2]

Body Protection

Wear a lab coat or other protective clothing to

prevent skin contact.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to mitigate risks. The following

workflow outlines the key steps from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-hydroxymethyl-oxane-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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